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Compound of Interest

Compound Name: Carbocisteine-13C3

Cat. No.: B15222647

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
high-purity Carbocisteine-13C3, a stable isotope-labeled internal standard crucial for a wide
range of research and drug development applications. This document details supplier
information, quantitative specifications, and experimental protocols to assist in the selection
and utilization of this critical analytical reagent.

Introduction to Carbocisteine-13C3

Carbocisteine, a mucolytic agent, is used to manage respiratory disorders characterized by
excessive or viscous mucus. Its stable isotope-labeled counterpart, Carbocisteine-13C3,
serves as an indispensable internal standard in bioanalytical studies, particularly in
pharmacokinetic and bioequivalence assessments. The incorporation of three carbon-13
isotopes provides a distinct mass shift, enabling precise quantification in complex biological
matrices by mass spectrometry.

Commercial Suppliers and Quantitative
Specifications

A number of reputable suppliers offer high-purity Carbocisteine-13C3 for research purposes.
While specific product details can vary by batch, the following tables summarize typical
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quantitative data and supplier information. Researchers are strongly advised to request a
Certificate of Analysis (CoA) from their chosen supplier for batch-specific information.

Table 1: Prominent Commercial Suppliers of Carbocisteine-13C3

Supplier Website Available Quantities
AbMole BioScience abmole.com Inquire

LGC Standards Igcstandards.com 1 mg, 10 mg

Simson Pharma Limited simsonpharma.com Inquire

Clearsynth clearsynth.com 1 mg, 2.5 mg, 5 mg, 10 mg
SynZeal Research Pvt Ltd synzeal.com Inquire

Acanthus Research Inc. acanthusresearch.com Inquire

Pharmaffiliates pharmaffiliates.com Inquire

MedChemExpress medchemexpress.com Inquire

Allmpus allmpus.com Inquire

Table 2: Typical Quantitative Specifications for High-Purity Carbocisteine-13C3
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Parameter Typical Specification Notes

Purity levels are generally
Chemical Purity (by HPLC) >98%][1][2] high, with many suppliers
offering >98% or >99%.[3]

While not always stated on
product pages, isotopic
enrichment for 13C-labeled
Isotopic Purity (Enrichment) 299% compounds can be as high as
99%. This information is
detailed in the batch-specific

Certificate of Analysis.

Molecular Formula C213C3H9NO4S
CAS Number 1391068-19-1
Appearance White to off-white solid
Refer to the supplier's data
Storage Conditions 2-8°C or -20°C sheet for specific long-term

storage recommendations.[1]

Experimental Protocols

The primary application of Carbocisteine-13C3 is as an internal standard in quantitative
bioanalysis. Below are detailed methodologies for its use in Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) and a general protocol for Nuclear Magnetic Resonance
(NMR) analysis.

LC-MS/MS Method for Quantification of Carbocisteine in
Human Plasma

This protocol is adapted from a validated method for the determination of Carbocisteine in
human plasma, utilizing Carbocisteine-13C3 as an internal standard.[3][4]

3.1.1. Materials and Reagents
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Carbocisteine and Carbocisteine-13C3 reference standards
HPLC-grade methanol, acetonitrile, and water

Formic acid

Human plasma (with anticoagulant, e.g., K2EDTA)

Solid Phase Extraction (SPE) cartridges

3.1.2. Sample Preparation

Thaw plasma samples and vortex to ensure homogeneity.

To a 500 pL aliquot of plasma, add 50 pL of Carbocisteine-13C3 internal standard solution
(concentration to be optimized based on the expected analyte concentration range).

Vortex the sample.

Add 50 pL of perchloric acid to precipitate proteins.

Vortex and then centrifuge at 14,000 rpm for 10 minutes at 4°C.

Load the supernatant onto a pre-conditioned SPE cartridge.

Wash the cartridge with an appropriate solvent to remove interferences.
Elute the analyte and internal standard with a suitable elution solvent.
Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3.1.3. Chromatographic and Mass Spectrometric Conditions

LC Column: A C18 or HILIC column is typically used (e.g., Luna 5u HILIC 200 A, 150 x 4.6
mm).[4]
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» Mobile Phase: A gradient or isocratic mixture of an organic solvent (e.g., acetonitrile or
methanol) and an aqueous buffer (e.g., water with 0.1% formic acid).

o Flow Rate: To be optimized for the specific column and system.
« Injection Volume: Typically 5-10 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction
Monitoring (MRM) mode.

« lonization Source: Electrospray lonization (ESI) in positive or negative ion mode.
 MRM Transitions:
o Carbocisteine: To be determined by direct infusion and optimization.

o Carbocisteine-13C3: The precursor ion will be +3 m/z higher than that of Carbocisteine.
The product ion may be the same or different, requiring optimization.

General NMR Spectroscopy Analysis of 13C-Labeled
Amino Acids

While a specific, detailed protocol for Carbocisteine-13C3 was not found in the public domain,
the following general procedure for the analysis of 13C-labeled amino acids by NMR can be
adapted.[5][6]

3.2.1. Sample Preparation

» Dissolve an appropriate amount of the Carbocisteine-13C3 sample in a suitable deuterated
solvent (e.g., D20, DMSO-ds). The choice of solvent will depend on the solubility of the
compound and the desired NMR experiment.

e Transfer the solution to an NMR tube.
3.2.2. NMR Data Acquisition

e Acquire a standard one-dimensional *H NMR spectrum to confirm the overall structure and
check for impurities.
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e Acquire a one-dimensional 13C NMR spectrum. The presence of the 13C labels will result in
significantly enhanced signals for the labeled carbon atoms.

e For more detailed structural information and to confirm the positions of the labels, two-
dimensional NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence)
and HMBC (Heteronuclear Multiple Bond Correlation) can be performed. These experiments
show correlations between protons and their directly attached carbons (HSQC) or carbons
that are 2-3 bonds away (HMBC).

Visualizing Key Processes

To further aid in the understanding of the procurement and application of high-purity
Carbocisteine-13C3, the following diagrams illustrate a typical synthesis and purification
workflow and a decision-making process for supplier selection.
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Caption: A generalized workflow for the synthesis and purification of high-purity Carbocisteine-
13C3.
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Define Research Needs
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Caption: A decision tree for selecting a commercial supplier of Carbocisteine-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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